Cas no 501325-89-9 (3-(3,4-Diethoxyphenyl)isoxazol-5-amine)

• Product Name: 3-(3,4-Diethoxyphenyl)isoxazol-5-amine
• CAS No: 501325-89-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD07382988
• CID: 1056495
• PubChem ID: 5129829
• Update Time: 2025-05-25

3-(3,4-Diethoxyphenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Diethoxyphenyl)isoxazol-5-amine
• 3-(3,4-diethoxyphenyl)-5-Isoxazolamine
• 5-AMINO-3-(3,4-DIETHOXYPHENYL)ISOXAZOLE
• AKOS000261617
• AC6238
• STK504524
• DB-071113
• ALBB-007410
• 501325-89-9
• CS-0327140
• MFCD07382988
• SY012491
• A871655
• 3-(3,4-diethoxyphenyl)-1,2-oxazol-5-amine

• MDL： MFCD07382988
• Inchi： 1S/C13H16N2O3/c1-3-16-11-6-5-9(7-12(11)17-4-2)10-8-13(14)18-15-10/h5-8H,3-4,14H2,1-2H3
• InChI Key： HQBBWDLMICKBSH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C2C=C(N)ON=2)C=CC=1OCC

Computed Properties

• Exact Mass: 248.11600
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.51000
• LogP: 3.30240

Additional information on 3-(3,4-Diethoxyphenyl)isoxazol-5-amine

3-(3,4-Diethoxyphenyl)isoxazol-5-amine (CAS No. 501325-89-9): A Comprehensive Overview

The compound 3-(3,4-Diethoxyphenyl)isoxazol-5-amine (CAS No. 501325-89-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring an isoxazole ring linked to a 3,4-diethoxyphenyl group, makes it a valuable intermediate for synthesizing more complex compounds. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and agrochemical development.

One of the key reasons for the growing interest in 3-(3,4-Diethoxyphenyl)isoxazol-5-amine is its role as a building block in the synthesis of bioactive molecules. The isoxazole moiety is known for its pharmacological properties, including anti-inflammatory and antimicrobial activities. Coupled with the 3,4-diethoxyphenyl group, which enhances solubility and bioavailability, this compound is a promising candidate for further research. Recent studies have highlighted its potential in targeting specific enzymes or receptors, making it a hot topic in the search for novel therapeutics.

In addition to its pharmaceutical applications, 3-(3,4-Diethoxyphenyl)isoxazol-5-amine is also being investigated for its use in material science. The compound's aromatic and heterocyclic components contribute to its stability and reactivity, which are essential for developing advanced polymers and coatings. With the rise of sustainable and high-performance materials, this compound aligns well with current trends in green chemistry and nanotechnology.

From an SEO perspective, users frequently search for terms like "3-(3,4-Diethoxyphenyl)isoxazol-5-amine uses", "CAS 501325-89-9 applications", and "isoxazole derivatives in drug discovery". These queries reflect the compound's relevance in both academic and industrial settings. By addressing these topics, this article aims to provide a comprehensive resource that meets the needs of researchers, chemists, and professionals seeking detailed information.

The synthesis of 3-(3,4-Diethoxyphenyl)isoxazol-5-amine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and efficiency. These innovations are particularly appealing to laboratories and companies looking to optimize production processes while minimizing environmental impact.

Another area of interest is the compound's potential in agrochemicals. The isoxazole ring is a common feature in many pesticides and herbicides, and the 3,4-diethoxyphenyl group could enhance their efficacy. As the demand for safer and more effective crop protection solutions grows, 3-(3,4-Diethoxyphenyl)isoxazol-5-amine may play a pivotal role in developing next-generation agrochemicals.

In conclusion, 3-(3,4-Diethoxyphenyl)isoxazol-5-amine (CAS No. 501325-89-9) is a versatile compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable asset for researchers and industries alike. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in modern chemistry.